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Compound of Interest

Compound Name: Manthine

Cat. No.: B1264741

A comprehensive review of scientific literature reveals no evidence of Manthine's use or
potential as a novel biochemical probe. While the molecule exists as a synthesized
Amaryllidaceae alkaloid, its application in biochemical research as a tool for probing biological
systems remains undocumented.

Our in-depth search of chemical and biological databases, including PubChem and PubMed,
indicates that Manthine is recognized as a natural product, with its total synthesis first reported
in 2008.[1][2] However, there is a complete absence of published research detailing its use as
a biochemical probe. This includes a lack of information on its mechanism of action in a probing
context, experimental protocols for its application, or any quantitative data regarding its
potential efficacy in such a role.

Manthine is structurally defined as an Amaryllidaceae alkaloid.[1] Its chemical formula is
C18H21NO4, and it has a molecular weight of 315.4 g/mol .[3] The synthesis of (-)-Manthine
has been achieved in 18 steps from (-)-quinic acid.[1]

Despite the detailed synthetic route available, the scientific community has not yet explored the
potential of Manthine as a biochemical probe. Therefore, it is not possible to provide an in-
depth technical guide, summarize quantitative data, or detail experimental protocols for its use
in this capacity, as requested.

For researchers, scientists, and drug development professionals, this represents a completely
unexplored area of research. The potential of Manthine as a biochemical probe is, at present,
a blank slate, awaiting initial investigation into its biological activities and potential interactions
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with cellular components. Future research would need to establish its binding targets,
fluorescent properties (if any), and its ability to report on specific biochemical events or
pathways. Until such foundational research is conducted and published, Manthine remains
solely a topic of interest for synthetic chemists and natural product researchers, rather than a
tool for biochemical exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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